Cinnamic acid esters

Cinnamic acid esters are a class of organic compounds derived from cinnamic acid through esterification with various alcohols or phenols. These esters exhibit a characteristic floral and fruity aroma, making them widely used in the fragrance industry for perfumes, soaps, and detergents. Their versatile functionality also extends to the food industry as flavoring agents and preservatives. Additionally, certain cinnamic acid esters have demonstrated potential applications in pharmaceuticals due to their antioxidant properties and ability to enhance drug solubility. The structural diversity of these compounds allows for a wide range of functionalities and applications depending on the specific ester type and substituent groups.

Chemical Name	CAS	MF
tert-butyl (2E)-3-(4-methoxyphenyl)prop-2-enoate	53484-52-9	C₁₄H₁₈O₃
2-Butenoic acid, 3-(4-nitrophenyl)-, ethyl ester, (2Z)-	518361-47-2	C₁₂H₁₃NO₄
methyl (2E)-3-4-(dimethylamino)phenylprop-2-enoate	63511-96-6	C₁₂H₁₅NO₂
Butanoic acid, 2-(phenylmethylene)-, methyl ester, (E)-	64262-65-3	C₁₂H₁₄O₂
ethyl (2E)-3-(3-bromophenyl)prop-2-enoate	59114-88-4	C₁₁H₁₁BrO₂
2-Propenoic acid, 2-bromo-3-phenyl-, ethyl ester, (2Z)-	59106-33-1	C₁₁H₁₁BrO₂
3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid	380430-59-1	C₁₀H₁₁BO₄
Methyl 3-amino-3-phenylacrylate	70272-01-4	C₁₀H₁₁NO₂
2-Propenoic acid, 3-phenyl-, 2-furanylmethyl ester, (E)-	98407-48-8	C₁₄H₁₂O₃
2-Butenoic acid, 3-(4-chlorophenyl)-, ethyl ester, (2E)-	81187-86-2	C₁₂H₁₃ClO₂

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